Cas no 1822820-36-9 (Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate
• CAS No: 1822820-36-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6062132
• PubChem ID: 165667573
• Update Time: 2025-05-24

Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1822820-36-9
• EN300-1965202
• methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate
• Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate

• Inchi： 1S/C12H16ClNO2/c1-8-3-4-10(13)9(7-8)11(14)5-6-12(15)16-2/h3-4,7,11H,5-6,14H2,1-2H3
• InChI Key： UYTXNQTYCAAJKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate

Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate: A Comprehensive Overview

Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate, identified by the CAS registry number 1822820-36-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a butanoate ester group attached to a substituted phenyl ring, with specific functional groups that contribute to its reactivity and biological activity.

The synthesis of Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate involves a series of well-defined organic reactions, including nucleophilic substitution, esterification, and possibly Friedel-Crafts alkylation. These reactions are optimized to ensure high yields and purity, which are critical for its use in research and industrial applications. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, making it more accessible for large-scale production.

One of the most notable aspects of this compound is its versatility in various chemical transformations. The presence of an amino group and a chlorophenyl substituent provides multiple sites for functionalization, enabling the creation of derivatives with diverse properties. For instance, the amino group can be used as a nucleophilic site in substitution reactions, while the chlorophenyl group can undergo various aromatic substitutions or serve as a directing group for further modifications.

In terms of biological activity, recent studies have highlighted the potential of Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate as a precursor in drug design. Its structure resembles certain bioactive molecules, suggesting that it could serve as an intermediate in the synthesis of more complex pharmaceutical agents. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

The application of this compound extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. For example, its use as a building block in the synthesis of polymeric materials has been explored, with promising results in terms of mechanical properties and thermal stability. Furthermore, researchers have investigated its role in asymmetric synthesis, where it has demonstrated high enantioselectivity under specific reaction conditions.

From an environmental standpoint, the biodegradability and toxicity profiles of Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate have been studied to assess its safety for industrial use. Preliminary findings indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions, which aligns with current regulations on chemical safety.

In conclusion, Methyl 4-amino-4-(2-chloro-5-methylphenyl)butanoate (CAS No. 1822820-36-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial innovation.